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Compound of Interest

Compound Name: n-Benzyl-n-ethylpiperidin-4-amine
CAS No.: 76167-64-1
Cat. No.: B1269714
Get Quote
. J

CAS Number: 76167-64-1

This technical guide provides a comprehensive overview of n-Benzyl-n-ethylpiperidin-4-
amine, including its chemical properties, synthesis, and a review of the biological activities of
related N-benzyl piperidine derivatives. This document is intended for researchers, scientists,
and professionals in the field of drug development and medicinal chemistry.

Chemical and Physical Properties

Detailed experimental physical properties for n-Benzyl-n-ethylpiperidin-4-amine are not
readily available in the surveyed literature. The following tables summarize the available
computational data and general information for the compound and its key precursor, N-benzyl-
4-piperidone.

Table 1: Properties of n-Benzyl-n-ethylpiperidin-4-amine

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1269714#bc-rfq
https://www.benchchem.com/product/b1269714/docs?utm_src=pdf-body#in-depth-technical-guide-n-benzyl-n-ethylpiperidin-4-amine
https://www.benchchem.com/product/b1269714/docs?utm_src=pdf-body#in-depth-technical-guide-n-benzyl-n-ethylpiperidin-4-amine
https://www.benchchem.com/product/b1269714/docs?utm_src=pdf-body#in-depth-technical-guide-n-benzyl-n-ethylpiperidin-4-amine
https://www.benchchem.com/product/b1269714/docs?utm_src=pdf-body#in-depth-technical-guide-n-benzyl-n-ethylpiperidin-4-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source

CAS Number 76167-64-1 --INVALID-LINK--[1]
Molecular Formula Ci1aH22N2 --INVALID-LINK--[1]
Molecular Weight 218.34 g/mol --INVALID-LINK--[1]
Topological Polar Surface Area

(PSA) 15.27 A2 --INVALID-LINK--[1]
LogP (calculated) 2.2605 --INVALID-LINK--[1]
Hydrogen Bond Acceptors 2 --INVALID-LINK--[1]
Hydrogen Bond Donors 1 --INVALID-LINK--[1]
Rotatable Bonds 4 --INVALID-LINK--[1]

Table 2: Properties of N-Benzyl-4-piperidone (Precursor)

Property Value Source

CAS Number 3612-20-2 --INVALID-LINK--
Molecular Formula C12H1sNO --INVALID-LINK--
Molecular Weight 189.25 g/mol --INVALID-LINK--
Appearance Light yellow oily liquid --INVALID-LINK--
Boiling Point 134 °C at 7 mmHg --INVALID-LINK--
Density 1.021 g/mL at 25 °C --INVALID-LINK--
Refractive Index n20/D 1.541 --INVALID-LINK--

DMF: 30 mg/ml, DMSO: 30

Solubilit
Y mg/ml, Ethanol: 30 mg/mi

~-INVALID-LINK--[2]

Synthesis
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A specific, detailed experimental protocol for the synthesis of n-Benzyl-n-ethylpiperidin-4-
amine is not readily available in the reviewed literature. However, a plausible and widely used
method for its synthesis is the reductive amination of N-benzyl-4-piperidone with ethylamine.
This reaction proceeds through the formation of an intermediate imine or enamine, which is
then reduced in situ to the desired amine.

Synthesis of the Precursor: N-Benzyl-4-piperidone

Several methods for the synthesis of N-benzyl-4-piperidone have been reported. One common
approach involves the Dieckmann condensation of N,N-bis(3-propionate methyl ester)
benzylamine, followed by hydrolysis and decarboxylation.[3] Another method utilizes the
reaction of 4-piperidone hydrochloride with benzyl bromide in the presence of a base.[3]

Proposed Synthesis of n-Benzyl-n-ethylpiperidin-4-
amine via Reductive Amination

The following is a generalized experimental protocol for the reductive amination of N-benzyl-4-
piperidone with ethylamine, based on standard procedures for this type of transformation.

Reaction:

N-benzyl-4-piperidone + Ethylamine --(Reducing Agent)--> n-Benzyl-n-ethylpiperidin-4-
amine

Experimental Protocol:
e Materials:
o N-benzyl-4-piperidone

o Ethylamine (as a solution in a suitable solvent, e.g., THF or ethanol, or as a salt such as
ethylamine hydrochloride)

o Reducing agent (e.g., sodium triacetoxyborohydride, sodium cyanoborohydride, or
catalytic hydrogenation with Hz/Pd-C)
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o Anhydrous solvent (e.g., dichloromethane (DCM), 1,2-dichloroethane (DCE), methanol, or
ethanol)

o Acetic acid (optional, as a catalyst for imine formation)

o Agqueous sodium bicarbonate or sodium hydroxide solution
o Brine

o Anhydrous sodium sulfate or magnesium sulfate

o Organic solvent for extraction (e.g., ethyl acetate, DCM)

Procedure using Sodium Triacetoxyborohydride (a common and mild reducing agent):

o To a stirred solution of N-benzyl-4-piperidone (1.0 eq) in an anhydrous solvent such as
DCM or DCE, add ethylamine (1.0-1.5 eq).

o If desired, a catalytic amount of acetic acid can be added to facilitate imine formation.
o Stir the mixture at room temperature for 1-2 hours.
o Add sodium triacetoxyborohydride (1.5-2.0 eq) portion-wise to the reaction mixture.

o Continue stirring at room temperature and monitor the reaction progress by thin-layer
chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

o Upon completion, quench the reaction by the slow addition of a saturated aqueous
solution of sodium bicarbonate.

o Separate the organic layer, and extract the aqueous layer with the chosen organic solvent
(e.g., DCM).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or
magnesium sulfate.

o Filter the drying agent and concentrate the filtrate under reduced pressure to yield the
crude product.
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o Purify the crude product by flash column chromatography on silica gel to obtain pure n-
Benzyl-n-ethylpiperidin-4-amine.

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of n-Benzyl-n-ethylpiperidin-4-amine.

Biological Activity of Related Compounds

While no specific biological activity or signaling pathway has been reported for n-Benzyl-n-
ethylpiperidin-4-amine in the available literature, the N-benzyl piperidine scaffold is a
common motif in a variety of biologically active compounds. Research on structurally related
molecules can provide insights into the potential pharmacological profile of the title compound.

» Antimicrobial and Antifungal Activity: Derivatives of N-benzyl piperidin-4-one have been
synthesized and shown to possess potent activity against fungi such as Aspergillus niger and
bacteria like Escherichia coli.[4] Furthermore, a study on 4-aminopiperidines identified 1-
benzyl-N-dodecylpiperidin-4-amine as a promising antifungal agent that targets ergosterol
biosynthesis.[5]

» Antimitotic Activity: N-benzyl piperidin-4-one oxime has been synthesized and characterized,
with studies indicating it possesses antimitotic activity.[6]

» Acetylcholinesterase (AChE) and Histone Deacetylase (HDAC) Inhibition: A series of N-
benzyl piperidine derivatives have been designed and evaluated as dual inhibitors of HDAC
and AChE, which are relevant targets for the treatment of Alzheimer's disease.[7] Other
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studies have also focused on the synthesis of 1-benzyl-4-[2-(N-
benzoylamino)ethyl]piperidine derivatives as potent anti-AChE agents.[8]

o Monoamine Releasing Agent: The related compound, 4-benzylpiperidine, acts as a
monoamine releasing agent with a preference for dopamine and norepinephrine over
serotonin.[6]

Given these findings, it is plausible that n-Benzyl-n-ethylpiperidin-4-amine could be
investigated for similar biological activities.

Conclusion

n-Benzyl-n-ethylpiperidin-4-amine is a piperidine derivative for which basic chemical
information is available. While detailed experimental data on its physical properties and specific
biological functions are currently lacking in the public domain, its synthesis can be reasonably
achieved through the reductive amination of N-benzyl-4-piperidone. The broad spectrum of
biological activities observed in structurally similar N-benzyl piperidine compounds suggests
that n-Benzyl-n-ethylpiperidin-4-amine could be a valuable candidate for further investigation
in various therapeutic areas, particularly in the development of antimicrobial, anticancer, or
neurological agents. This guide provides a foundational understanding for researchers
interested in exploring the potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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